Cas no 924421-50-1 (N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide)

• Product Name: N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide
• CAS No: 924421-50-1
• MF: C₁₉H₁₇FN₂OS
• MW: 340.414486646652
• CID: 5497984
• Update Time: 2025-06-28

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-fluorophenyl)acetamide
• N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide

• Inchi： 1S/C19H17FN2OS/c1-12-3-4-13(2)16(9-12)17-11-24-19(21-17)22-18(23)10-14-5-7-15(20)8-6-14/h3-9,11H,10H2,1-2H3,(H,21,22,23)
• InChI Key： ZCXRLBMZAHLUJB-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC(C)=CC=C2C)=CS1)(=O)CC1=CC=C(F)C=C1

Additional information on N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide

Comprehensive Overview of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide (CAS No. 924421-50-1)

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide, with the CAS number 924421-50-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiazole ring, a dimethylphenyl group, and a fluorophenyl acetamide moiety. Its structural complexity makes it a subject of interest for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Researchers and industry professionals often search for "N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide uses" or "CAS 924421-50-1 applications," reflecting the growing curiosity about its potential. Current studies suggest its relevance in developing small-molecule therapeutics, especially in areas like inflammatory diseases and metabolic disorders. The presence of the fluorophenyl group enhances its binding affinity, making it a candidate for high-throughput screening in drug development pipelines.

The synthesis of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its molecular weight and logP value are critical parameters for researchers optimizing bioavailability and drug-likeness. Recent publications highlight its role in structure-activity relationship (SAR) studies, where subtle modifications to its core structure can significantly alter pharmacological properties.

In the context of green chemistry, efforts are underway to streamline the synthesis of CAS 924421-50-1 using catalytic methods and solvent-free conditions. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a hot topic among environmentally conscious researchers. Questions like "Is N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide biodegradable?" or "What are the alternatives to traditional synthesis routes?" are increasingly common in academic forums.

From a commercial perspective, N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide is available through specialized chemical suppliers, often listed under its CAS number 924421-50-1. Pricing and purity (>98%) are key considerations for buyers, as reflected in search queries such as "where to buy CAS 924421-50-1" or "high-purity thiazol-2-yl acetamide suppliers." Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with industry standards.

Looking ahead, the compound's potential extends to personalized medicine and combinatorial chemistry. Its modular structure allows for derivatization, addressing emerging needs in precision oncology and neurodegenerative disease research. As the scientific community continues to explore its applications, N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)acetamide remains a promising scaffold for innovation in medicinal chemistry.